Cas no 1256822-94-2 (2-Bromo-6-fluoropyridin-3-ol)

• Product Name: 2-Bromo-6-fluoropyridin-3-ol
• CAS No: 1256822-94-2
• MF: C₅H₃BrFNO
• MW: 191.98582
• MDL: MFCD18257625
• CID: 2092699
• PubChem ID: 86280215
• Update Time: 2025-05-21

2-Bromo-6-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoropyridin-3-ol
• 6-Fluoro-3-hydroxy-2-bromopyridine
• 1256822-94-2
• SCHEMBL15469475
• AKOS024464708
• CS-0156783
• AS-60091
• 3-Pyridinol, 2-bromo-6-fluoro-
• SY071157
• MFCD18257625
• 2-Bromo-6-fluoro-pyridin-3-ol
• DB-122053
• AC-33425

• MDL： MFCD18257625
• Inchi： InChI=1S/C5H3BrFNO/c6-5-3(9)1-2-4(7)8-5/h1-2,9H
• InChI Key： DRIUDLUPZZLSBP-UHFFFAOYSA-N
• SMILES： C1=CC(=NC(=C1O)Br)F

Computed Properties

• Exact Mass: 190.93820g/mol
• Monoisotopic Mass: 190.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-Bromo-6-fluoropyridin-3-ol

Recent Advances in the Application of 2-Bromo-6-fluoropyridin-3-ol (CAS: 1256822-94-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-fluoropyridin-3-ol (CAS: 1256822-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This heterocyclic compound, characterized by its bromo and fluoro substituents, serves as a crucial building block in the development of novel drug candidates, particularly in the areas of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, enabling the construction of complex molecular architectures with high precision.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of 2-Bromo-6-fluoropyridin-3-ol in the synthesis of selective JAK3 inhibitors. The compound's unique electronic properties, conferred by the electron-withdrawing fluorine atom and the reactive bromine substituent, allowed for regioselective functionalization, leading to improved pharmacokinetic profiles of the resulting inhibitors. The study reported a 40% increase in target binding affinity compared to previous generations of inhibitors, underscoring the compound's potential in autoimmune disease therapeutics.

Further investigations into the antimicrobial applications of 2-Bromo-6-fluoropyridin-3-ol derivatives have yielded promising results. A 2024 study in Bioorganic & Medicinal Chemistry Letters described novel pyridinone-based antibiotics derived from this intermediate that exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The presence of the fluorine atom was found to enhance membrane permeability, while the bromine atom facilitated crucial interactions with bacterial target proteins. These findings open new avenues for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements in transition metal-catalyzed reactions have significantly expanded the utility of 2-Bromo-6-fluoropyridin-3-ol. A Nature Communications article (2023) detailed a palladium-catalyzed C-H activation protocol that enables direct arylation of the pyridine core, bypassing traditional protection-deprotection sequences. This methodology has reduced synthetic steps by 30-40% in the preparation of several drug candidates currently in clinical trials, demonstrating the compound's importance in streamlining pharmaceutical manufacturing processes.

The safety profile and metabolic stability of 2-Bromo-6-fluoropyridin-3-ol derivatives have also been the subject of recent investigations. Toxicology studies published in Chemical Research in Toxicology (2024) indicate that proper substitution patterns can mitigate potential hepatotoxicity concerns associated with halogenated pyridines. These findings provide valuable guidelines for medicinal chemists in designing safer derivatives while maintaining therapeutic efficacy.

Looking forward, the unique properties of 2-Bromo-6-fluoropyridin-3-ol position it as a critical tool in the development of next-generation therapeutics. Ongoing research focuses on its application in PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design, where its reactive handles offer distinct advantages. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.